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Compound of Interest

Compound Name: Firuglipel

Cat. No.: B607458 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Firuglipel (also known as DS-8500a). The following

procedural guidance is intended to ensure the safe handling, storage, and disposal of this

compound in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Firuglipel was not located. The following

guidance is based on general laboratory safety principles for handling research chemicals with

unknown toxicological properties. It is imperative to supplement this information with a risk

assessment specific to your experimental context. Firuglipel is intended for research use only

and is not for human or veterinary use.[1][2]

Compound Information and Storage
Firuglipel is an orally available, potent, and selective GPR119 agonist.[1][3][4] It is a solid

powder that is soluble in DMSO.
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Property Value Source

Synonyms DS-8500a

Chemical Formula C25H26FN3O5

Molecular Weight 467.50 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Solid)
-20°C (long term) or 0-4°C

(short term)

Storage (In Solvent)
-80°C (up to 6 months) or

-20°C (up to 1 month)

Shipping
Ambient temperature as a non-

hazardous chemical

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate PPE for specific

procedures. The following are general recommendations for handling Firuglipel in solid and

solution forms.
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PPE Category Solid Form Solution (in DMSO) Rationale

Hand Protection

Nitrile or latex gloves

(double gloving

recommended)

Double nitrile gloves

Protects against skin

contact. DMSO can

facilitate the

absorption of

chemicals through the

skin.

Eye Protection

Safety glasses with

side shields or safety

goggles

Safety goggles or a

face shield

Prevents eye

exposure to airborne

particles or splashes.

Body Protection Laboratory coat
Chemical-resistant

laboratory coat

Protects skin and

clothing from

contamination.

Respiratory Protection

Use in a certified

chemical fume hood

or a ventilated

balance enclosure

Use in a certified

chemical fume hood

Minimizes inhalation

of the powdered

compound or

aerosolized solution.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Firuglipel will minimize exposure and ensure safety.

Receiving and Storage
Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, safety glasses) when opening the package.

Verify the label information against the order details.

Store the compound according to the recommendations in the table above, noting the

storage conditions and duration.

Weighing and Solution Preparation
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Solid Form:

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to prevent inhalation of the powder.

Use appropriate tools (e.g., spatulas) to handle the solid.

Clean the balance and surrounding area thoroughly after use.

Solution Preparation:

All solution preparation should be conducted in a chemical fume hood.

When dissolving in DMSO, be mindful that DMSO can enhance skin penetration of

dissolved compounds.

For in vivo studies, one supplier suggests two potential solvent protocols:

Protocol 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.

Protocol 2: 10% DMSO, 90% (20% SBE-β-CD in Saline).

Disposal Plan
All waste materials contaminated with Firuglipel should be treated as hazardous chemical

waste.

Solid Waste:

Contaminated PPE (gloves, disposable lab coats), weighing papers, and empty vials

should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste:

Unused solutions containing Firuglipel should be collected in a labeled, sealed, and

appropriate hazardous waste container.
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Do not dispose of solutions down the drain.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Protocol Example: In Vivo Study in
Rats
The following is a summary of an experimental protocol for an in vivo study in rats, as

described in the literature.

Animal Model: Male Sprague-Dawley rats (8 weeks old) are used.

Preparation: The rats are fasted overnight.

Dosing:

Firuglipel (DS-8500a) is administered orally at doses of 0.1, 1, 3, and 10 mg/kg.

A vehicle control (0.5% methylcellulose) and a positive control (glimepiride, 10 mg/kg) are

also used.

Glucose Challenge: Thirty minutes after oral administration, all animals receive an

intravenous 50% glucose solution (0.5 g/kg).

Blood Collection: Blood samples are collected from the tail vein at 35 minutes before, 5

minutes before, and 5 minutes after the glucose load.

Analysis: Plasma insulin concentration is measured using ELISA kits.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Firuglipel in a

laboratory setting.
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Caption: Workflow for the safe handling of Firuglipel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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